N1-(1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(4-methylbenzyl)oxalamide
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Description
N1-(1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(4-methylbenzyl)oxalamide is a useful research compound. Its molecular formula is C21H24N6O3 and its molecular weight is 408.462. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Research has shown that various pyrazole derivatives, including those structurally similar to N1-(1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(4-methylbenzyl)oxalamide, have been synthesized and characterized. These compounds have been studied using techniques like FT-IR, UV–visible spectroscopy, NMR spectroscopy, mass spectroscopy, and X-ray crystallography. Such studies are essential for understanding the physical and chemical properties of these compounds (Titi et al., 2020).
Antitumor and Antimicrobial Potential
- Several studies have focused on the antitumor and antimicrobial potential of pyrazolo[3,4-d]pyrimidin derivatives. For instance, compounds have been synthesized and evaluated for their effectiveness against human breast adenocarcinoma cell lines and microbes, indicating significant potential in cancer treatment and infection control (Abdellatif et al., 2014).
Inhibitors for Neurodegenerative Diseases
- Pyrazolo[3,4-d]pyrimidines have also been investigated as inhibitors for phosphodiesterase (PDE), showing potential for the treatment of Alzheimer's disease. This research highlights the role of these compounds in developing treatments for cognitive impairments associated with neurodegenerative diseases (Wunder et al., 2005).
Insecticidal and Antibacterial Applications
- The synthesis of pyrazole-linked pyrimidine derivatives has shown promising results in insecticidal and antimicrobial studies. These compounds have been evaluated against specific insects and selected microorganisms, indicating their potential use in agriculture and pharmaceuticals (Deohate & Palaspagar, 2020).
Properties
IUPAC Name |
N'-[5-methyl-2-(6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)pyrazol-3-yl]-N-[(4-methylphenyl)methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N6O3/c1-12(2)16-10-18(28)25-21(23-16)27-17(9-14(4)26-27)24-20(30)19(29)22-11-15-7-5-13(3)6-8-15/h5-10,12H,11H2,1-4H3,(H,22,29)(H,24,30)(H,23,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNXPXHSZCSIELX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)C(=O)NC2=CC(=NN2C3=NC(=CC(=O)N3)C(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.